Cas no 1023595-13-2 (Methyl 3-hydroxypyrrolidine-3-carboxylate)

• Product Name: Methyl 3-hydroxypyrrolidine-3-carboxylate
• CAS No: 1023595-13-2
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• CID: 4559391
• PubChem ID: 59451153
• Update Time: 2025-06-25

Methyl 3-hydroxypyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-hydroxypyrrolidine-3-carboxylate
• 3-Hydroxy-pyrrolidine-3-carboxylic acid methyl ester
• Methyl 3-hydroxypyrrolidine-3-carboxylate

• Inchi： 1S/C6H11NO3/c1-10-5(8)6(9)2-3-7-4-6/h7,9H,2-4H2,1H3
• InChI Key： KQCCADATHLAJDD-UHFFFAOYSA-N
• SMILES： OC1(C(=O)OC)CNCC1

Computed Properties

• Exact Mass: 181.050571g/mol
• Monoisotopic Mass: 181.050571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 181.62g/mol
• XLogP3: -1
• Topological Polar Surface Area: 58.6

Methyl 3-hydroxypyrrolidine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 3-hydroxypyrrolidine-3-carboxylate

Methyl 3-hydroxypyrrolidine-3-carboxylate (CAS No. 1023595-13-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-hydroxypyrrolidine-3-carboxylate (CAS No. 1023595-13-2) is a versatile and highly valuable intermediate in the field of pharmaceutical synthesis. This compound, characterized by its unique structural framework, has garnered significant attention due to its pivotal role in the development of various therapeutic agents. The presence of both hydroxyl and carboxyl functional groups makes it an excellent precursor for the synthesis of more complex molecules, particularly in the realm of drug discovery and development.

The chemical structure of Methyl 3-hydroxypyrrolidine-3-carboxylate consists of a pyrrolidine ring substituted with a hydroxyl group at the 3-position and a methyl ester group at the same position. This configuration provides a rich scaffold for further functionalization, enabling chemists to design and synthesize novel compounds with tailored biological activities. The compound's stability under various reaction conditions further enhances its utility as an intermediate in multi-step synthetic pathways.

In recent years, the demand for high-quality intermediates like Methyl 3-hydroxypyrrolidine-3-carboxylate has surged, driven by advancements in medicinal chemistry and the increasing complexity of drug molecules. The pharmaceutical industry relies heavily on such intermediates to streamline synthetic routes, reduce costs, and improve yields. The compound's role in constructing heterocyclic cores, which are prevalent in many bioactive molecules, underscores its importance in modern drug design.

One of the most compelling aspects of Methyl 3-hydroxypyrrolidine-3-carboxylate is its application in the synthesis of bioactive pyrrolidines. These nitrogen-containing heterocycles are known for their broad spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. Researchers have leveraged the versatility of this intermediate to develop novel therapeutic agents targeting various diseases. For instance, recent studies have highlighted its utility in constructing pyrrolidine derivatives with enhanced binding affinity to biological targets.

The synthesis of Methyl 3-hydroxypyrrolidine-3-carboxylate typically involves multi-step organic transformations, starting from readily available precursors. The process often includes functional group interconversions such as hydroxylation and esterification, which are well-established in synthetic organic chemistry. The efficiency and scalability of these synthetic routes are crucial for industrial applications, where large quantities of high-purity intermediates are required.

Recent advancements in catalytic methods have further improved the synthesis of Methyl 3-hydroxypyrrolidine-3-carboxylate. Transition metal-catalyzed reactions, for example, have enabled more efficient and selective transformations, reducing unwanted byproducts and improving overall yields. These innovations not only enhance the cost-effectiveness of producing the intermediate but also contribute to greener and more sustainable chemical processes.

The pharmacological significance of derivatives derived from Methyl 3-hydroxypyrrolidine-3-carboxylate cannot be overstated. Researchers have reported several promising lead compounds that exhibit significant therapeutic potential. These include inhibitors targeting enzyme cascades involved in inflammation and cancer progression. The ability to modify the pyrrolidine core through strategic functionalization allows for fine-tuning of biological activities, making it an invaluable tool in drug discovery.

In conclusion, Methyl 3-hydroxypyrrolidine-3-carboxylate (CAS No. 1023595-13-2) represents a cornerstone intermediate in pharmaceutical synthesis. Its unique structural features and versatility make it indispensable for constructing complex drug molecules with diverse biological activities. As research continues to uncover new applications and synthetic methodologies, this compound is poised to remain a critical component in the development of next-generation therapeutics.